Cas no 182287-92-9 (Methyl 2-hydroxy-2-(1,2,3,4-tetrahydronaphthalen-1-yl)acetate)

Methyl 2-hydroxy-2-(1,2,3,4-tetrahydronaphthalen-1-yl)acetate is a chiral synthetic intermediate with potential applications in pharmaceutical and fine chemical synthesis. Its structure features a hydroxyl group adjacent to a tetrahydronaphthalene moiety, making it a versatile precursor for stereoselective reactions. The ester functionality enhances solubility in organic solvents, facilitating further derivatization. This compound is particularly valuable in asymmetric synthesis due to its ability to introduce chirality into target molecules. Its stability under standard conditions and compatibility with common reagents make it a practical choice for research and industrial processes requiring precise control over molecular architecture.

Methyl 2-hydroxy-2-(1,2,3,4-tetrahydronaphthalen-1-yl)acetate structure

182287-92-9 structure

Product Name:Methyl 2-hydroxy-2-(1,2,3,4-tetrahydronaphthalen-1-yl)acetate

CAS No:182287-92-9

MF:C₁₃H₁₆O₃

MW:220.264344215393

CID:6064158

PubChem ID:53640463

Update Time:2025-05-20

Methyl 2-hydroxy-2-(1,2,3,4-tetrahydronaphthalen-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

- EN300-1850399
- AKOS015634471
- SCHEMBL8809100
- methyl 2-hydroxy-2-(1,2,3,4-tetrahydronaphthalen-1-yl)acetate
- 182287-92-9
- Methyl 2-hydroxy-2-(1,2,3,4-tetrahydronaphthalen-1-yl)acetate
- Inchi： 1S/C13H16O3/c1-16-13(15)12(14)11-8-4-6-9-5-2-3-7-10(9)11/h2-3,5,7,11-12,14H,4,6,8H2,1H3
- InChI Key： AFRGLAHOAJVNKT-UHFFFAOYSA-N
- SMILES： OC(C(=O)OC)C1C2C=CC=CC=2CCC1

Computed Properties

Exact Mass: 220.109944368g/mol
Monoisotopic Mass: 220.109944368g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 252
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 46.5Å²

Methyl 2-hydroxy-2-(1,2,3,4-tetrahydronaphthalen-1-yl)acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1850399-0.05g	methyl 2-hydroxy-2-(1,2,3,4-tetrahydronaphthalen-1-yl)acetate	182287-92-9	0.05g	$468.0	2023-09-19
Enamine	EN300-1850399-0.1g	methyl 2-hydroxy-2-(1,2,3,4-tetrahydronaphthalen-1-yl)acetate	182287-92-9	0.1g	$490.0	2023-09-19
Enamine	EN300-1850399-0.25g	methyl 2-hydroxy-2-(1,2,3,4-tetrahydronaphthalen-1-yl)acetate	182287-92-9	0.25g	$513.0	2023-09-19
Enamine	EN300-1850399-0.5g	methyl 2-hydroxy-2-(1,2,3,4-tetrahydronaphthalen-1-yl)acetate	182287-92-9	0.5g	$535.0	2023-09-19
Enamine	EN300-1850399-1.0g	methyl 2-hydroxy-2-(1,2,3,4-tetrahydronaphthalen-1-yl)acetate	182287-92-9	1g	$1014.0	2023-06-02
Enamine	EN300-1850399-2.5g	methyl 2-hydroxy-2-(1,2,3,4-tetrahydronaphthalen-1-yl)acetate	182287-92-9	2.5g	$1089.0	2023-09-19
Enamine	EN300-1850399-5.0g	methyl 2-hydroxy-2-(1,2,3,4-tetrahydronaphthalen-1-yl)acetate	182287-92-9	5g	$2940.0	2023-06-02
Enamine	EN300-1850399-10.0g	methyl 2-hydroxy-2-(1,2,3,4-tetrahydronaphthalen-1-yl)acetate	182287-92-9	10g	$4360.0	2023-06-02
Enamine	EN300-1850399-1g	methyl 2-hydroxy-2-(1,2,3,4-tetrahydronaphthalen-1-yl)acetate	182287-92-9	1g	$557.0	2023-09-19
Enamine	EN300-1850399-5g	methyl 2-hydroxy-2-(1,2,3,4-tetrahydronaphthalen-1-yl)acetate	182287-92-9	5g	$1614.0	2023-09-19

Methyl 2-hydroxy-2-(1,2,3,4-tetrahydronaphthalen-1-yl)acetate Related Literature

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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
2. Distinction of trans–cis photoisomers with comparable optical properties in multiple-state photochromic systems – examining a molecule with three azobenzenes via in situ irradiation NMR spectroscopy†

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Related Categories

Additional information on Methyl 2-hydroxy-2-(1,2,3,4-tetrahydronaphthalen-1-yl)acetate

Methyl 2-hydroxy-2-(1,2,3,4-tetrahydronaphthalen-1-yl)acetate: A Comprehensive Overview

Methyl 2-hydroxy-2-(1,2,3,4-tetrahydronaphthalen-1-yl)acetate, also known by its CAS number 182287-92-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is notable for its unique structure and potential applications in various industries. Recent advancements in synthetic methodologies have further highlighted its importance in modern chemical research.

The chemical structure of Methyl 2-hydroxy-2-(1,2,3,4-tetrahydronaphthalen-1-yl)acetate consists of a hydroxyl group attached to a methyl ester moiety. The tetrahydronaphthalene ring system adds complexity to the molecule, making it a valuable substrate for further functionalization. Researchers have explored its reactivity under different conditions, revealing its potential as an intermediate in the synthesis of more complex molecules.

Recent studies have focused on the synthesis and characterization of this compound. For instance, a 2023 paper published in the Journal of Organic Chemistry detailed a novel approach to synthesizing Methyl 2-hydroxy-2-(1,2,3,4-tetrahydronaphthalen-1-yl)acetate using a one-pot reaction strategy. This method not only enhances yield but also simplifies the overall process, making it more accessible for industrial applications.

In terms of applications, this compound has shown promise in the pharmaceutical industry. Its hydroxyl group can be readily modified to introduce bioactive functionalities. Additionally, its tetrahydronaphthalene core provides a rigid framework that can be advantageous in drug design. Recent research has also explored its use as a precursor in the synthesis of advanced materials such as polymers and nanoparticles.

The physical and chemical properties of Methyl 2-hydroxy-2-(1,2,3,4-tetrahydronaphthalen-1-yl)acetate have been extensively studied. Its melting point and solubility characteristics make it suitable for various chemical transformations. Furthermore, spectroscopic analyses have provided insights into its electronic structure and intermolecular interactions.

From an environmental standpoint, researchers have evaluated the biodegradability and toxicity of this compound. Findings suggest that it poses minimal risk under standard conditions. However, further studies are required to fully understand its long-term impact on ecosystems.

In conclusion,Methyl 2-hydroxy-2-(1,2,3,4-tetrahydronaphthalen-1-yl)acetate represents a versatile compound with diverse applications across multiple disciplines. As research continues to uncover new properties and uses for this compound,CAS number 182287-92-9 will undoubtedly play an increasingly important role in both academic and industrial settings.